Cas no 53171-01-0 (3-Penten-2-one, 4-amino-5-hydroxy- (9CI))

• Product name: 3-Penten-2-one, 4-amino-5-hydroxy- (9CI)
• CAS No: 53171-01-0
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1020553

3-Penten-2-one, 4-amino-5-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-amino-5-hydroxy- (9CI)
• 3-Penten-2-one, 4-amino-5-hydroxy-

• Inchi： 1S/C5H9NO2/c1-4(8)2-5(6)3-7/h2,7H,3,6H2,1H3
• InChI Key： RCAMTTWRZNTJNK-UHFFFAOYSA-N
• SMILES： CC(=O)C=C(N)CO

Computed Properties

• Exact Mass: 115.063
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 308.1±42.0 °C(Predicted)
• pka: 13.36±0.10(Predicted)